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Compound of Interest

Compound Name: Ethanolamine acetate

Cat. No.: B13113740

Application Notes and Protocols for the
Synthesis of N-(2-hydroxyethyl)acetamide

Introduction

N-(2-hydroxyethyl)acetamide, also known as N-acetylethanolamine, is an organic compound
with applications in various industrial and research fields.[1][2] As a member of the N-
acylethanolamine (NAE) family, it serves as a valuable building block in organic synthesis and
holds relevance for professionals in biochemistry and drug development due to the biological
activities of related NAEs.[1][3] These application notes provide detailed protocols for the
synthesis of N-(2-hydroxyethyl)acetamide from ethanolamine using two common acetate
sources: acetic anhydride and methyl acetate. The protocols are designed for researchers,
scientists, and drug development professionals, with a focus on reproducibility and clarity.

General Reaction Scheme

The synthesis involves the N-acylation of ethanolamine. An acetyl group from an acetate
source is transferred to the nitrogen atom of ethanolamine, forming an amide bond. This
reaction is a fundamental transformation in organic chemistry.
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1. Reactant Preparation
(Ethanolamine & Acetate Source)

2. N-Acylation Reaction
(Stirring, Heating/Reflux as required)

5. Product Analysis
(Purity via GC/HPLC, Structure via NMR/IR)

End
(Pure Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [synthesis of N-(2-hydroxyethyl)acetamide from
ethanolamine and an acetate source.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13113740#synthesis-of-n-2-hydroxyethyl-acetamide-
from-ethanolamine-and-an-acetate-source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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